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Compound of Interest

Compound Name: 1-Boc-4-carboxyindole

CAS No.: 848444-79-1

Cat. No.: B1521049

Get Quote

Executive Summary
1-Boc-4-carboxyindole (1-(tert-Butoxycarbonyl)-1H-indole-4-carboxylic acid) represents a

"privileged scaffold" in modern drug discovery, particularly for targeting allosteric kinase sites

(e.g., JAK2, IRK) and developing antitubercular agents.[1][2] This guide outlines the critical

initial investigations required when introducing this building block into a discovery workflow. It

addresses the specific challenges of handling the acid-labile Boc group in the presence of a

reactive carboxylic acid and provides validated protocols for synthesis, characterization, and

downstream functionalization.[1]

Part 1: Molecular Identity & Physicochemical
Profiling[2]
Before initiating synthesis or coupling, the fundamental properties of the scaffold must be

established to guide solvent selection and handling protocols.[1]
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IUPAC Name: 1-(tert-Butoxycarbonyl)-1H-indole-4-carboxylic acid[1][2]

Parent Scaffold CAS: 2124-55-2 (Indole-4-carboxylic acid)[1][2]

Molecular Formula: C₁₄H₁₅NO₄[2]

Molecular Weight: 261.27 g/mol [2]

Key Functionality:

N1-Boc Group: Protects the indole nitrogen from electrophilic attack and increases

solubility in organic solvents.[2]

C4-Carboxylic Acid: The primary vector for diversification, typically via amide coupling to

generate pharmacophores.[1]

Solubility & Stability Profile
The Boc group significantly alters the solubility profile compared to the parent indole-4-

carboxylic acid.[2]
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Parameter
Parent (Indole-4-
COOH)

1-Boc-4-
carboxyindole

Operational
Implication

Polarity
High (H-bond

donor/acceptor)
Moderate (Lipophilic)

Use DCM or EtOAc

for extraction; avoid

aqueous workups at

low pH.[2]

Solubility DMSO, MeOH, DMF
DCM, THF, EtOAc,

DMF

Compatible with

standard peptide

coupling solvents

(DCM/DMF).[1]

Acid Stability Stable Labile (pH < 4)

CRITICAL: Avoid

strong acid washes

(e.g., 1M HCl) during

workup.[2] Use Citric

Acid (10%) or NH₄Cl.

[2]

Base Stability Stable
Sensitive to strong

nucleophiles

Avoid harsh

saponification

conditions; Boc may

hydrolyze at high

pH/Temp.

Part 2: Synthetic Accessibility & Preparation
Commercially available 1-Boc-4-carboxyindole can be expensive or chemically unstable upon

long-term storage.[2] In situ preparation from the stable parent Indole-4-carboxylic acid is the

recommended approach for high-integrity applications.[2]

Optimized Synthesis Protocol
Objective: Selective N1-protection without forming the mixed anhydride or ester at C4.[2]

Reagents:

Indole-4-carboxylic acid (1.0 equiv)[2]
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Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv)[2]

DMAP (0.1 equiv) - Catalyst[2]

TEA (Triethylamine) (1.2 equiv)[2]

Solvent: DCM or THF (Anhydrous)[2]

Workflow:

Dissolution: Dissolve Indole-4-carboxylic acid in DCM (0.2 M). Add TEA and stir at 0°C.

Activation: Add DMAP.[2][3]

Protection: Dropwise addition of Boc₂O in DCM over 30 mins.

Monitoring: Warm to RT. Monitor by TLC/LCMS (Target mass: [M+H]⁺ = 262.27, often

fragments to parent 162.1 in MS source).[1][2]

Workup (Crucial Step):

Wash with 10% Citric Acid (pH ~5) to remove TEA/DMAP.[2] Do not use HCl.

Wash with Brine.[2] Dry over Na₂SO₄.[2]

Concentrate in vacuo < 40°C.[2]

Synthesis Logic Diagram

Key Control Point

Indole-4-COOH
(CAS 2124-55-2)

Boc2O, TEA, DMAP
DCM, 0°C to RT

Dissolve Reaction Mixture
(N1-Boc + Trace Ester)

N-Acylation Wash: 10% Citric Acid
(Avoid HCl)

Quench 1-Boc-4-carboxyindole
(Solid)

Isolate
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Caption: Figure 1. Optimized synthetic route for 1-Boc-4-carboxyindole emphasizing the

critical mild acidic workup to prevent deprotection.

Part 3: Reactivity & Functionalization (The
Investigation Phase)
The primary utility of this scaffold is the generation of Indole-4-carboxamides, a structural motif

found in JAK2 inhibitors and antitubercular drugs.

Amide Coupling Strategy
Direct coupling of the carboxylic acid requires careful activation to prevent Boc removal or N-

acyl urea formation.[2]

Recommended Conditions:

Coupling Agents: HATU or T3P (Propylphosphonic anhydride).[2] Avoid EDC/HOBt if

possible due to lower yields with electron-rich indoles.[2]

Base: DIPEA (3.0 equiv).[2]

Solvent: DMF/DCM (1:1).[2]

Experimental Protocol (General):

Dissolve 1-Boc-4-carboxyindole (1.0 equiv) in DMF.[2]

Add HATU (1.1 equiv) and DIPEA (1.5 equiv).[2] Stir 5 min for pre-activation.

Add Amine (R-NH₂, 1.1 equiv).[2]

Stir 2-16h at RT.

Deprotection (Post-Coupling): Once the amide is formed, the Boc group is typically removed

to restore the indole NH for H-bonding in the target protein pocket. Use TFA/DCM (1:4) or

4M HCl in Dioxane.[2]
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Caption: Figure 2. Decision logic for functionalizing 1-Boc-4-carboxyindole, highlighting the

choice of coupling agents to maintain scaffold integrity.

Part 4: Case Studies & Applications
Case Study: JAK2 Kinase Inhibitors
Research indicates that Indole-4-carboxamides are potent inhibitors of Janus Kinase 2 (JAK2),

a target for myeloproliferative disorders.[2][4]
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Mechanism: The indole NH (after Boc removal) and the C4-amide carbonyl form a critical

bidentate hydrogen bond with the kinase hinge region.

Role of 1-Boc-4-carboxyindole: It serves as the stable precursor allowing the attachment of

complex amines (e.g., aminopyrimidines) at the C4 position without interference from the

indole nitrogen.[2]

Case Study: Antitubercular Prodrugs
Indole-4-carboxamides function as prodrugs for 4-aminoindole, a tryptophan antimetabolite.[1]

[2][5]

Mechanism:Mycobacterium tuberculosis enzymes hydrolyze the carboxamide to release 4-

aminoindole, which poisons tryptophan biosynthesis.[1][5]

Synthesis Relevance: The 1-Boc-4-carboxyindole scaffold allows for the synthesis of

diverse amide libraries to optimize cell permeability before the prodrug is activated inside the

bacterium.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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